Cas no 294874-99-0 ((3R)-3-(methylamino)butanoic acid)

• Product Name: (3R)-3-(methylamino)butanoic acid
• CAS No: 294874-99-0
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD19225347
• CID: 5165483
• PubChem ID: 22865769
• Update Time: 2026-03-04

(3R)-3-(methylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• N-Methyl-R-3-amino-Butanoic acid
• (R)-3-(Methylamino)butanoic acid HCl
• (3R)-3-(methylamino)butanoic acid hydrochloride
• (R)-3-(Methylamino)butanoic acid
• (3R)-3-(methylamino)butanoic acid

• MDL： MFCD19225347
• Inchi： 1S/C5H11NO2/c1-4(6-2)3-5(7)8/h4,6H,3H2,1-2H3,(H,7,8)/t4-/m1/s1
• InChI Key： VWQSQYOPIHNGBY-SCSAIBSYSA-N
• SMILES： C(O)(=O)C[C@H](NC)C

Computed Properties

• Exact Mass: 117.078978594g/mol
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3R)-3-(methylamino)butanoic acid

Comprehensive Overview of (3R)-3-(methylamino)butanoic acid (CAS No. 294874-99-0)

(3R)-3-(methylamino)butanoic acid (CAS No. 294874-99-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, also known as R-betaine, belongs to the class of amino acids and is characterized by its chiral center, which imparts distinct biological activities compared to its enantiomer.

The chemical structure of (3R)-3-(methylamino)butanoic acid consists of a four-carbon chain with a methylamino group attached to the third carbon, which is also the chiral center. This specific arrangement confers the compound with unique stereochemical properties that are crucial for its biological activity. The presence of the chiral center allows for the formation of diastereomers, which can exhibit different pharmacological profiles.

In recent years, (3R)-3-(methylamino)butanoic acid has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its role in modulating neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that this compound can interact with various receptors and transporters, potentially influencing neurotransmitter release and reuptake processes.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the effects of (3R)-3-(methylamino)butanoic acid on serotonin and dopamine systems. The results indicated that this compound could selectively modulate serotonin receptors, specifically 5-HT_1A and 5-HT_2A, without significantly affecting dopamine receptors. This selective activity suggests that (3R)-3-(methylamino)butanoic acid may have potential applications in treating mood disorders such as depression and anxiety.

Beyond its potential as a therapeutic agent, (3R)-3-(methylamino)butanoic acid has also been explored for its use as a chiral building block in organic synthesis. Its unique stereochemistry makes it an attractive starting material for the synthesis of more complex molecules, including natural products and pharmaceuticals. A study published in the Tetrahedron Letters in 2020 demonstrated the efficient synthesis of several bioactive compounds using (3R)-3-(methylamino)butanoic acid as a key intermediate.

The synthesis of (3R)-3-(methylamino)butanoic acid typically involves asymmetric catalysis or chiral resolution techniques to ensure high enantiomeric purity. One common method involves the use of chiral auxiliaries or catalysts to control the stereochemistry during the synthesis process. This approach has been successfully applied in both academic and industrial settings, enabling the production of large quantities of high-purity material for further research and development.

In addition to its pharmacological and synthetic applications, (3R)-3-(methylamino)butanoic acid has also been studied for its potential as a biomarker in various diseases. Research published in the Biochemical Journal in 2019 explored the levels of this compound in biological fluids from patients with neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The findings suggested that altered levels of (3R)-3-(methylamino)butanoic acid could serve as a useful diagnostic marker for these conditions.

The safety profile of (3R)-3-(methylamino)butanoic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, (3R)-3-(methylamino)butanoic acid (CAS No. 294874-99-0) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique stereochemistry, pharmacological properties, and synthetic utility make it an important molecule for further investigation and development. As research continues to uncover new applications and insights into its biological activities, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.